Cas no 1804386-56-8 (2-Fluoro-4-fluoromethyl-6-iodopyridine)

• Product Name: 2-Fluoro-4-fluoromethyl-6-iodopyridine
• CAS No: 1804386-56-8
• MF: C₆H₄F₂IN
• MW: 255.003940582275
• CID: 4905409
• Update Time: 2025-10-28

2-Fluoro-4-fluoromethyl-6-iodopyridine Chemical and Physical Properties

Names and Identifiers

• 2-Fluoro-4-fluoromethyl-6-iodopyridine

• Inchi： 1S/C6H4F2IN/c7-3-4-1-5(8)10-6(9)2-4/h1-2H,3H2
• InChI Key： LXRIGIMQFWOPBE-UHFFFAOYSA-N
• SMILES： IC1C=C(CF)C=C(N=1)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 112
• XLogP3: 2.1
• Topological Polar Surface Area: 12.9

Additional information on 2-Fluoro-4-fluoromethyl-6-iodopyridine

Comprehensive Overview of 2-Fluoro-4-fluoromethyl-6-iodopyridine (CAS No. 1804386-56-8): Properties, Applications, and Industry Insights

2-Fluoro-4-fluoromethyl-6-iodopyridine (CAS No. 1804386-56-8) is a highly specialized halogenated pyridine derivative that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique fluorine and iodine substitutions, serves as a critical building block in the synthesis of advanced small-molecule drugs and crop protection agents. Its molecular structure, featuring a fluoromethyl group at the 4-position and an iodo substituent at the 6-position, offers exceptional reactivity for cross-coupling reactions, making it invaluable in modern medicinal chemistry.

In recent years, the demand for fluorinated pyridines like 2-Fluoro-4-fluoromethyl-6-iodopyridine has surged due to their role in developing targeted therapies for oncology and central nervous system (CNS) disorders. Researchers frequently search for "fluoromethyl pyridine applications" or "iodopyridine synthesis methods," reflecting the compound's relevance in drug discovery pipelines. Its ability to enhance bioavailability and metabolic stability in active pharmaceutical ingredients (APIs) aligns with the industry's focus on precision medicine and personalized therapeutics.

The compound's physicochemical properties—including a molecular weight of 255.01 g/mol and lipophilicity (LogP ~2.3)—make it ideal for blood-brain barrier penetration, a hot topic in neurodegenerative disease research. Analytical techniques such as HPLC (High-Performance Liquid Chromatography) and NMR spectroscopy are commonly employed to verify its purity, often exceeding 98% in commercial batches. These quality benchmarks address frequent queries like "how to test 2-Fluoro-4-fluoromethyl-6-iodopyridine purity" from quality control specialists.

Beyond pharmaceuticals, 2-Fluoro-4-fluoromethyl-6-iodopyridine plays a pivotal role in agrochemical innovation. Its heterocyclic framework is leveraged to design next-generation pesticides with improved environmental profiles, responding to global trends toward sustainable agriculture. Patent analyses reveal its incorporation in herbicide intermediates, particularly for crops resistant to climate stressors—a key concern for researchers searching "halogenated pyridine herbicides."

From a synthetic chemistry perspective, the compound's iodo group facilitates palladium-catalyzed couplings (e.g., Suzuki-Miyaura or Sonogashira reactions), while its fluorine atoms enable hydrogen bond interactions critical for molecular recognition. Such features dominate discussions in forums exploring "best catalysts for iodopyridine reactions." Recent publications highlight its utility in constructing PET radiotracers for diagnostic imaging, tapping into the growing theranostics market.

Regulatory compliance remains a priority for users of CAS 1804386-56-8. While not classified as hazardous under standard protocols, proper handling guidelines—such as using anhydrous conditions for storage—are frequently searched alongside "stability of fluoromethyl-iodopyridines." Suppliers typically provide certificates of analysis (CoAs) detailing residual solvent levels and isotopic purity, addressing industry demands for transparent supply chains.

In conclusion, 2-Fluoro-4-fluoromethyl-6-iodopyridine exemplifies the convergence of structural ingenuity and functional versatility in contemporary chemistry. Its dual applicability in life sciences and material innovation positions it as a compound of enduring strategic value, with research interest likely to expand alongside advancements in fluorine chemistry and catalysis technologies.